Cas no 7742-73-6 (1,3-Dichloroisoquinoline)

• Product Name: 1,3-Dichloroisoquinoline
• CAS No: 7742-73-6
• MF: C₉H₅Cl₂N
• MW: 198.048700094223
• MDL: MFCD00034750
• CID: 47731
• PubChem ID: 298625
• Update Time: 2025-11-02

1,3-Dichloroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1,3-Dichloroisoquinoline
• 1,3-dichloro-isoquinoline
• NSC 170843
• isoquinoline, 1,3-dichloro-
• AC-7548
• A9799
• FT-0602168
• AS-15997
• AC-907/25014223
• Z164708538
• AMY1810
• HY-W002162
• 1,3-Dichloroisoquinoline, 97%
• AKOS001208897
• MFCD00034750
• SCHEMBL165745
• PB17073
• EN300-23800
• DTXSID20305468
• 7742-73-6
• J-503896
• BRGZEQXWZWBPJH-UHFFFAOYSA-N
• D4285
• NSC170843
• CS-W002162
• NSC-170843
• SY007666
• CL1001
• InChI=1/C9H5Cl2N/c10-8-5-6-3-1-2-4-7(6)9(11)12-8/h1-5
• BP-12423
• DTXCID30256598
• ALBB-021285

• MDL： MFCD00034750
• Inchi： 1S/C9H5Cl2N/c10-8-5-6-3-1-2-4-7(6)9(11)12-8/h1-5H
• InChI Key： BRGZEQXWZWBPJH-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2C=C(N=1)Cl

Computed Properties

• Exact Mass: 196.98000
• Monoisotopic Mass: 196.9799046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 120.0 to 124.0 deg-C
• Boiling Point: 307°C(lit.)
• Flash Point: 182.6℃
• PSA: 12.89000
• LogP: 3.54160

1,3-Dichloroisoquinoline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 1,3-Dichloroisoquinoline

Comprehensive Overview of 1,3-Dichloroisoquinoline (CAS No. 7742-73-6): Properties, Applications, and Industry Trends

1,3-Dichloroisoquinoline (CAS No. 7742-73-6) is a halogenated isoquinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity. This compound, characterized by two chlorine atoms at the 1 and 3 positions of the isoquinoline ring, serves as a critical intermediate in synthesizing complex heterocyclic frameworks. Its molecular formula, C₉H₅Cl₂N, and molecular weight of 198.05 g/mol make it a lightweight yet highly functionalized building block for organic synthesis.

In recent years, the demand for 1,3-Dichloroisoquinoline has surged, driven by its role in developing small-molecule drugs and crop protection agents. Researchers frequently search for "1,3-Dichloroisoquinoline synthesis" or "7742-73-6 applications," reflecting its relevance in modern chemistry. The compound’s ability to undergo nucleophilic substitution reactions makes it invaluable for constructing biologically active molecules, particularly in oncology and neurology drug discovery.

From a structural perspective, the chlorine atoms in 1,3-Dichloroisoquinoline enhance its electrophilic character, enabling cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations. These transformations align with the growing trend toward green chemistry, as industries seek sustainable methods to reduce waste. A 2023 study highlighted its use in catalytic C–N bond formation, a hotspot in pharmaceutical process optimization.

Another trending topic linked to CAS No. 7742-73-6 is its potential in material science. Its rigid aromatic core contributes to the development of organic semiconductors and luminescent materials, addressing queries such as "isoquinoline derivatives in OLEDs." This dual utility in life sciences and advanced materials underscores its interdisciplinary importance.

Quality control of 1,3-Dichloroisoquinoline is another frequently searched subject. Analytical techniques like HPLC and GC-MS ensure purity, while regulatory compliance (e.g., REACH, FDA guidelines) remains a priority for manufacturers. The compound’s stability under inert atmospheres and compatibility with common solvents like DMF or THF further enhance its industrial applicability.

In summary, 1,3-Dichloroisoquinoline (CAS No. 7742-73-6) bridges gaps between academia and industry, answering contemporary demands for high-value intermediates. Its synergy with cutting-edge research areas—from drug discovery to smart materials—positions it as a compound of enduring scientific and commercial interest.